![molecular formula C18H22ClN5O2 B2693617 3-chloro-N-(3-cyclopropyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2,2-dimethylpropanamide CAS No. 1207019-39-3](/img/structure/B2693617.png)
3-chloro-N-(3-cyclopropyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2,2-dimethylpropanamide
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Description
3-chloro-N-(3-cyclopropyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2,2-dimethylpropanamide is a useful research compound. Its molecular formula is C18H22ClN5O2 and its molecular weight is 375.86. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Insecticidal and Antibacterial Potential : A study focused on the synthesis of pyrimidine linked pyrazole heterocyclics, exploring their potential in insecticidal and antimicrobial activities. This research showcases the application of such compounds in targeting Pseudococcidae insects and selected microorganisms, highlighting their biological significance (Deohate & Palaspagar, 2020).
Antimicrobial Agents : Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized for use as antibacterial agents. The precursor used in these syntheses shows the versatility of such compounds in generating derivatives with potential as antibacterial agents (Azab, Youssef, & El-Bordany, 2013).
Anticancer and Anti-5-lipoxygenase Agents : Research into pyrazolopyrimidines derivatives has demonstrated their application in anticancer and anti-inflammatory activities. This indicates the role of heterocyclic compounds in the development of therapeutic agents for various diseases (Rahmouni et al., 2016).
Chemical Synthesis and Reactivity
Cyclization Reactions : Studies on the cyclization of cyanamides with various compounds leading to the formation of diverse heterocyclic derivatives. These reactions underline the importance of such compounds in synthetic organic chemistry, offering pathways to novel heterocyclic structures (Shikhaliev et al., 2008).
Catalytic Actions in Synthesis : Exploration of the catalytic action of azolium salts in the synthesis of heterocyclic compounds demonstrates the utility of these catalysts in facilitating nucleophilic aroylation, contributing to the efficient formation of heterocyclic ketones (Miyashita et al., 1990).
properties
IUPAC Name |
3-chloro-N-[5-cyclopropyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-2,2-dimethylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22ClN5O2/c1-18(2,9-19)16(26)21-14-8-13(10-6-7-10)23-24(14)17-20-12-5-3-4-11(12)15(25)22-17/h8,10H,3-7,9H2,1-2H3,(H,21,26)(H,20,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZUXTGYWHMJHOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCl)C(=O)NC1=CC(=NN1C2=NC3=C(CCC3)C(=O)N2)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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